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Compound of Interest

Compound Name:
4-(2-Chloro-benzylamino)-

cyclohexanol

CAS No.: 1261233-48-0

Cat. No.: B3227805

Get Quote

Executive Summary
4-(2-Chloro-benzylamino)-cyclohexanol is a halogenated secondary amine intermediate.[1]

Its disposal protocol is strictly governed by the presence of the chlorine substituent on the

aromatic ring. Unlike simple aliphatic amines, this compound cannot be neutralized and

discharged via sanitary sewers due to high aquatic toxicity and the potential for forming

persistent organochlorine byproducts.

The only compliant disposal route is high-temperature incineration via a licensed hazardous

waste facility capable of managing halogenated waste streams.[1]

Chemical Profile & Hazard Assessment
Before initiating disposal, you must understand the specific hazards that dictate the waste

stream. The chlorine atom renders this compound a "Halogenated Organic," requiring

segregation from general organic waste to prevent equipment corrosion and ensure complete

combustion.
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Parameter Data / Characteristic Operational Implication

Chemical Structure
Secondary amine with

chlorobenzene moiety

DO NOT mix with strong acids

(exothermic) or oxidizers.[1]

Physical State Solid (typically) or Viscous Oil

Solids require double-bagging;

solutions require compatible

carboys.[1]

Primary Hazards
Irritant (Skin/Eye), Aquatic

Toxicity

Zero-discharge policy (No sink

disposal).[1]

Waste Classification Halogenated Organic

Must be segregated from non-

halogenated solvents (e.g.,

Acetone, Ethanol) to minimize

disposal costs and meet

incinerator specs.[1]

Flash Point >110°C (Estimated)

Combustible.[1] Classify as

"Ignitable" if in flammable

solvent solution.[1][2]

Pre-Disposal Stabilization & Segregation
Core Directive: The most common compliance failure is mixing this compound with non-

halogenated waste.[1] Halogenated waste is significantly more expensive to dispose of and

requires specific scrubbers at the incineration plant to capture acid gases (HCl).[1]

A. Solid Waste (Pure Compound)[1]
Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or double-bag using

heavy-duty (minimum 2 mil) polyethylene bags.

Labeling: Clearly mark as "Hazardous Waste - Solid, Toxic."

Contaminants: Disposable spatulas, weigh boats, and gloves contaminated with this

substance must be treated as hazardous solid waste, not general trash.[1]

B. Liquid Waste (Mother Liquors/Solutions)[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3227805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: Pour into the Halogenated Solvent carboy.

Critical: Do not exceed 90% fill volume to allow for expansion.[1]

Compatibility: Ensure the carboy material is HDPE or Glass.[1] Avoid metal containers as the

amine can be corrosive to certain alloys over time, and potential HCl evolution from

hydrolysis (though slow) can corrode steel.

pH Check: If the solution is highly acidic (e.g., from a reaction workup), neutralize to pH 6-9

before adding to the solvent carboy to prevent dangerous off-gassing in the waste container.

Disposal Workflow Decision Matrix
The following logic flow ensures you select the correct waste stream based on the physical

state of the material.
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Waste Generation:
4-(2-Chloro-benzylamino)-cyclohexanol

Determine Physical State

Solid / Powder Liquid / Solution

Double Bag (2-mil Poly)
or HDPE Jar

Segregate into
HALOGENATED Waste Stream

Label: Hazardous Solid
(Toxic, Irritant)

Label: Halogenated Solvent
(Contains Chlorinated Amine)

Transfer to EHS/HazMat
for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating solid vs. liquid halogenated amine waste.

Emergency Spill Management
In the event of a spill, immediate containment is necessary to prevent environmental release.[3]

[4]

PPE: Don nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1] If

dust is present, use an N95 or P100 respirator.[1]

Containment:
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Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste

bag.[1]

Liquids: Surround with an inert absorbent (Vermiculite, Diatomaceous earth, or

polypropylene pads).[1] Do not use sawdust (combustible).[1]

Decontamination: Scrub the area with a soap/water solution.[1][5] Collect all cleaning

materials (paper towels, sponges) into the Solid Hazardous Waste bag.

Verification: Check pH of the surface to ensure no alkaline residue remains.[1]

Regulatory Compliance (RCRA & EPA)
In the United States, this compound is regulated under the Resource Conservation and

Recovery Act (RCRA).

Waste Coding: While 4-(2-Chloro-benzylamino)-cyclohexanol does not have a specific "U"

or "P" list code, it is regulated by Characteristic:

If in a flammable solvent (Flash point <60°C): D001 (Ignitable).[1]

If determined to be toxic via TCLP (unlikely for this specific intermediate but possible):

D004-D043.[1]

Default Lab Classification: Most institutions classify this as "Non-RCRA Regulated

Hazardous Waste" (if solid) or "Halogenated Solvent Waste" (if liquid), mandating

incineration.[1]

European Waste Code (EWC):

07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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